N-Acetyl-L-tyrosine ethyl ester monohydrate N-Acetyl-L-tyrosine ethyl ester monohydrate ATEE is a tyrosine derivative.
Brand Name: Vulcanchem
CAS No.: 36546-50-6
VCID: VC21257510
InChI: InChI=1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1
SMILES: CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O
Molecular Formula: C13H19NO5
Molecular Weight: 269.29 g/mol

N-Acetyl-L-tyrosine ethyl ester monohydrate

CAS No.: 36546-50-6

Cat. No.: VC21257510

Molecular Formula: C13H19NO5

Molecular Weight: 269.29 g/mol

* For research use only. Not for human or veterinary use.

N-Acetyl-L-tyrosine ethyl ester monohydrate - 36546-50-6

Specification

Description ATEE is a tyrosine derivative.
CAS No. 36546-50-6
Molecular Formula C13H19NO5
Molecular Weight 269.29 g/mol
IUPAC Name ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate;hydrate
Standard InChI InChI=1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1
Standard InChI Key YWAVLHZJMWEYTA-YDALLXLXSA-N
Isomeric SMILES CCOC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)C.O
SMILES CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O
Canonical SMILES CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O

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